Cas no 288251-67-2 (1-(4-fluorophenyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-(4-fluorophenyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 288251-67-2
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• MDL: MFCD05174726
• CID: 4643370
• PubChem ID: 17390044
• Update Time: 2025-05-19

1-(4-fluorophenyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-1H-pyrrole-2-carboxylic acid
• 1-(4-fluorophenyl)pyrrole-2-carboxylic acid
• 1H-pyrrole-2-carboxylic acid, 1-(4-fluorophenyl)-
• BBL021831
• STK894548
• SB63950
• W2843
• D83076
• YHOQBALKYXZCAA-UHFFFAOYSA-N
• AKOS005143617
• EN300-5325537
• BS-16364
• MFCD05174726
• 1-(4-fluorophenyl)-1H-pyrrole-2-carboxylicacid
• SCHEMBL6052408
• CS-0155612
• 288251-67-2

• MDL： MFCD05174726
• Inchi： 1S/C11H8FNO2/c12-8-3-5-9(6-4-8)13-7-1-2-10(13)11(14)15/h1-7H,(H,14,15)
• InChI Key： YHOQBALKYXZCAA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=CC=C1C(=O)O

Computed Properties

• Exact Mass: 205.05390666g/mol
• Monoisotopic Mass: 205.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(4-fluorophenyl)-1H-pyrrole-2-carboxylic acid

1-(4-Fluorophenyl)-1H-Pyrrole-2-Carboxylic Acid: A Comprehensive Overview

1-(4-Fluorophenyl)-1H-pyrrole-2-carboxylic acid, identified by the CAS number 288251-67-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its importance in contemporary research.

The molecular structure of 1-(4-fluorophenyl)-1H-pyrrole-2-carboxylic acid consists of a pyrrole ring fused with a carboxylic acid group at the 2-position and a fluorophenyl substituent at the 4-position. This arrangement imparts the molecule with unique electronic properties and reactivity, making it a valuable substrate for various chemical transformations. The presence of the fluorine atom introduces additional electronic effects, enhancing the compound's stability and bioavailability, which are critical factors in drug design.

Recent studies have focused on the synthesis of CAS No 288251-67-2 through various routes, including microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also reduced the reaction time, making large-scale production more feasible. The compound's ability to undergo multiple functional group transformations has further expanded its utility in constructing complex molecules with diverse pharmacological activities.

In terms of applications, 1-(4-fluorophenyl)-1H-pyrrole-2-carboxylic acid has shown promise in the development of anti-inflammatory agents and antioxidants. Researchers have reported that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals, making it a potential candidate for combating oxidative stress-related diseases.

The pharmacokinetic profile of CAS No 288251-67-2 has also been extensively studied. Preclinical trials indicate that the compound demonstrates good oral bioavailability and favorable distribution characteristics, which are essential for its therapeutic efficacy. Furthermore, recent investigations into its toxicity profile reveal that it exhibits low cytotoxicity against normal cells, highlighting its potential as a safe therapeutic agent.

Another area of active research involves the use of 1-(4-fluorophenyl)-1H-pyrrole-2-carboxylic acid as a building block for constructing heterocyclic compounds with enhanced biological activities. By incorporating this compound into larger molecular frameworks, scientists aim to develop novel drugs with improved potency and selectivity against specific targets.

In conclusion, CAS No 288251-67-2, or 1-(4-fluorophenyl)-1H-pyrrole-2-carboxylic acid, represents a versatile compound with immense potential in drug discovery and chemical synthesis. Its unique structure, coupled with recent advancements in synthetic techniques and biological evaluations, positions it as a key player in future research endeavors.